Cas no 57373-80-5 (1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylethan-1-one)

• Product Name: 1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylethan-1-one
• CAS No: 57373-80-5
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 4044184
• PubChem ID: 63488016
• Update Time: 2025-06-12

1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-hydroxy-5-(1,1,3,3-tetramethylbutyl)phenyl]-
• 1-[2-Hydroxy-5-(1,1,3,3-tetramethylbutyl)phenyl]ethanone
• 1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylethan-1-one
• 1-[2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]ethan-1-one
• AKOS012795961
• EN300-1276512
• 57373-80-5

• Inchi： 1S/C16H24O2/c1-11(17)13-9-12(7-8-14(13)18)16(5,6)10-15(2,3)4/h7-9,18H,10H2,1-6H3
• InChI Key： XFGUFWRJCCQMCX-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C(C)(C)CC(C)(C)C)=CC=C1O)C

Computed Properties

• Exact Mass: 248.177630004Da
• Monoisotopic Mass: 248.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenylethan-1-one

Introduction to 1-(2-Hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl)ethan-1-one (CAS No. 57373-80-5)

1-(2-Hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl)ethan-1-one (CAS No. 57373-80-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of ketones and is characterized by its hydroxy and alkyl substituents, which contribute to its chemical stability and reactivity.

The molecular structure of 1-(2-Hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl)ethan-1-one consists of a phenyl ring with a hydroxy group at the 2-position and a 2,4,4-trimethylpentan-2-yl group at the 5-position. The ethanone moiety is attached to the phenyl ring, forming a ketone functional group. This specific arrangement of functional groups imparts distinct physical and chemical properties to the compound, making it a valuable candidate for various applications in pharmaceutical research and development.

Recent studies have explored the potential biological activities of 1-(2-Hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl)ethan-1-one. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. These findings suggest that 1-(2-Hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl)ethan-1-one may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant activity. Free radicals and oxidative stress are known to contribute to various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Research has demonstrated that 1-(2-Hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl)ethan-1-one exhibits potent antioxidant properties by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These properties make it a promising candidate for developing novel therapeutic agents for oxidative stress-related diseases.

In addition to its anti-inflammatory and antioxidant activities, 1-(2-Hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl)ethan-1-one has also been investigated for its potential anticancer effects. Studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings highlight the potential of 1-(2-Hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl)ethan-1-one as a lead compound for developing new anticancer drugs.

The synthesis of 1-(2-Hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl)ethan-1-one has been optimized using modern synthetic methods to improve yield and purity. Common synthetic routes involve the reaction of 2-hydroxyacetophenone with 3-methylbutanal in the presence of a suitable catalyst. The resulting product is then subjected to further purification steps to obtain high-purity 1-(2-Hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl)ethan-1-one suitable for pharmaceutical applications.

The physicochemical properties of 1-(2-Hydroxy-5-(2,4,4-trimethylpentan-2-y l)phenylethanone) are well-characterized. It is a white crystalline solid with a melting point ranging from 70°C to 73°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. Its solubility profile makes it suitable for various formulation strategies in drug development.

In conclusion, 1-(2-Hydroxy-5-(2,4,4-trimethylpentan - yl)phenylethanone) (CAS No. 57373 - 80 - 5 ) is a multifunctional compound with promising biological activities. Its anti-inflammatory , antioxidant , and anticancer properties make it an attractive candidate for further research and development in the pharmaceutical industry . Ongoing studies continue to explore its potential therapeutic applications , paving the way for innovative treatments for various diseases .